Cas no 2228630-56-4 (4-bromo-2-methoxy-5-(prop-2-yn-1-yl)phenol)

• Product Name: 4-bromo-2-methoxy-5-(prop-2-yn-1-yl)phenol
• CAS No: 2228630-56-4
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• CID: 5877711
• PubChem ID: 165882690
• Update Time: 2025-06-11

4-bromo-2-methoxy-5-(prop-2-yn-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-methoxy-5-(prop-2-yn-1-yl)phenol
• 2228630-56-4
• EN300-1933691

• Inchi： 1S/C10H9BrO2/c1-3-4-7-5-9(12)10(13-2)6-8(7)11/h1,5-6,12H,4H2,2H3
• InChI Key： IRRKMCJKXQCSQC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CC#C)O)OC

Computed Properties

• Exact Mass: 239.97859g/mol
• Monoisotopic Mass: 239.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-bromo-2-methoxy-5-(prop-2-yn-1-yl)phenol

4-Bromo-2-Methoxy-5-(Prop-2-yn-1-yl)phenol (CAS No. 2228630-56-4): An Overview of Its Synthesis, Properties, and Applications

4-Bromo-2-methoxy-5-(prop-2-yn-1-yl)phenol (CAS No. 2228630-56-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its bromo, methoxy, and propargyl substituents on a phenolic ring, which endow it with a range of interesting properties and reactivity profiles.

The synthesis of 4-bromo-2-methoxy-5-(prop-2-yn-1-yl)phenol has been extensively studied, with several methods reported in the literature. One of the most common approaches involves the sequential functionalization of a phenol derivative. The process typically begins with the bromination of 2-methoxyphenol to form 4-bromo-2-methoxyphenol, followed by the introduction of the propargyl group through a suitable coupling reaction. This method is highly efficient and can be carried out under mild conditions, making it suitable for large-scale production.

The physical properties of 4-bromo-2-methoxy-5-(prop-2-yn-1-yl)phenol are also noteworthy. It is a solid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF). The compound's melting point is around 70°C, and it has a molecular weight of approximately 239.1 g/mol. These properties make it easy to handle and process in various chemical reactions.

In terms of chemical reactivity, 4-bromo-2-methoxy-5-(prop-2-yn-1-yl)phenol is highly versatile. The presence of the bromo group allows for facile substitution reactions, while the propargyl moiety can undergo a variety of transformations such as alkyne metathesis and click chemistry reactions. The methoxy group provides additional reactivity options, making this compound an excellent starting material for the synthesis of more complex molecules.

Recent research has highlighted the potential applications of 4-bromo-2-methoxy-5-(prop-2-yn-1-yl)phenol in pharmaceutical development. For instance, studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and anticancer properties. One notable example is the use of 4-bromo-2-methoxy-5-(prop-2-yn-1-yl)phenol as a building block for the synthesis of novel inhibitors targeting specific enzymes involved in cancer progression.

In addition to its pharmaceutical applications, 4-bromo-2-methoxy-5-(prop-2-yinl)phenol has also found use in materials science. Its unique chemical structure makes it an ideal candidate for the development of functional materials with tailored properties. For example, researchers have explored the use of this compound in the synthesis of conductive polymers and self-assembling monolayers (SAMs). These materials have potential applications in electronics, sensors, and energy storage devices.

The environmental impact of 4-bromo-2-methoxy-5-(propylnl)phenol is another important consideration. While the compound itself is not classified as hazardous under current regulations, its production and use should be conducted with appropriate safety measures to minimize any potential risks. Recent studies have focused on developing more sustainable synthetic routes for this compound, aiming to reduce waste generation and improve overall process efficiency.

In conclusion, 4-bromo--methoxy--(propylnl)phenol (CAS No. 228630--56-) is a multifaceted compound with a wide range of applications in various scientific fields. Its unique chemical structure and reactivity profile make it an attractive starting material for the synthesis of more complex molecules with diverse biological activities and material properties. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in both academic and industrial settings.